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Compound of Interest

Compound Name: UNC3866

cat. No.: B15583441

Suspected Country of Origin: Iran

Multiple cybersecurity firms have identified UNC3866 as a cyber espionage group with strong
ties to Iran. This attribution is based on a combination of factors, including the group's targeting
patterns, which align with Iranian state interests, and technical indicators within their malware
and infrastructure. UNC3866 has been observed targeting individuals and organizations in the
Middle East, particularly Israel, as well as the United States and other regions. The group's
activities often focus on intelligence gathering and data theft.

Core Operations and Technical Analysis

UNC3866 is known for its sophisticated social engineering campaigns and its use of custom
malware to achieve its objectives. The group often leverages legitimate websites and services
for command and control (C2) communications, making their traffic difficult to detect.

Data Presentation: TTPs and Malware
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Tactic, Technique, or Procedure (TTP)

Description

Spearphishing emails with malicious

attachments or links. Exploitation of public-

Initial Access . o .
facing applications, such as the Log4j
vulnerability.

. Use of PowerShell and other scripting

Execution

languages to execute malicious payloads.

Persistence

Creation of scheduled tasks and modification of
registry keys to maintain access to

compromised systems.

Defense Evasion

Use of legitimate code-signing certificates to
bypass security controls. Obfuscation of

malware and C2 traffic.

Command and Control

Use of legitimate websites and cloud services
(e.g., Google Drive, Dropbox) for C2

communications.

Exfiltration

Archiving and compressing stolen data before

exfiltration to C2 servers.

Malware Variant Type

Description

SCREENSHOT Backdoor

A lightweight backdoor capable
of taking screenshots,
executing commands, and

exfiltrating data.

DOGCALL Backdoor

A more fully-featured backdoor
with capabilities for file system
manipulation, process
injection, and network

reconnaissance.
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Experimental Protocols: Malware Analysis
Methodology

A detailed analysis of UNC3866's malware, such as SCREENSHOT and DOGCALL, involves a
multi-step process to reverse engineer its functionality and understand its capabilities.

1. Static Analysis:

« File Identification: Use tools like file and TrID to identify the file type and any packing or
obfuscation methods used.

 String Extraction: Employ utilities like strings to extract embedded strings from the binary,
which may reveal clues about functionality, C2 domains, or error messages.

o Disassembly: Utilize a disassembler such as IDA Pro or Ghidra to analyze the assembly
code of the malware. This allows for an in-depth examination of the program's logic and
functions.

o Code Decompilation: Where possible, use a decompiler to reconstruct a higher-level
representation of the code, making it easier to understand the malware's behavior.

2. Dynamic Analysis:

» Sandboxing: Execute the malware in a controlled and isolated environment (sandbox) like
Cuckoo Sandbox or a dedicated virtual machine. This allows for the observation of the
malware's behavior without risking infection of the host system.

e Process Monitoring: Use tools like Process Monitor (ProcMon) and Process Hacker to
monitor file system changes, registry modifications, and network connections made by the
malware.

¢ Network Traffic Analysis: Capture and analyze network traffic using tools like Wireshark and
Fiddler to identify C2 servers, communication protocols, and the data being exfiltrated.

o Debugging: Attach a debugger (e.g., x64dbg, WinDbg) to the running malware process to
step through its execution, inspect memory, and analyze its behavior in real-time.
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3. Code and Infrastructure Analysis:

e Code Similarity Analysis: Compare the code of the malware sample with known malware
families to identify any shared code or libraries. This can help in attributing the malware to a

specific threat actor.

e C2 Infrastructure Analysis: Investigate the domains and IP addresses used for command and
control. This can involve WHOIS lookups, passive DNS analysis, and searching for related

infrastructure.

Mandatory Visualization: UNC3866 Attack Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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